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Compound of Interest

Compound Name:
2-Amino-3-bromo-4-methylbenzoic

acid

Cat. No.: B1373087 Get Quote

An In-depth Technical Guide to 2-Amino-3-bromo-4-methylbenzoic Acid: Properties, Safety,

and Handling

Introduction
2-Amino-3-bromo-4-methylbenzoic acid (CAS No. 320740-35-0) is a substituted aromatic

carboxylic acid.[1] Such molecules, characterized by a benzene ring functionalized with amino,

bromo, methyl, and carboxylic acid groups, are significant building blocks in organic synthesis.

Their utility is particularly pronounced in the fields of medicinal chemistry and drug

development, where the specific arrangement of these functional groups allows for the

construction of more complex molecules with potential therapeutic activities.[2][3][4] This guide

provides a detailed examination of the material's safety, handling, and physicochemical

properties, offering a scientific framework for its responsible use in a research and

development setting.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is the foundation

of its safe and effective use.

Nomenclature and Identifiers:

Systematic Name: 2-Amino-3-bromo-4-methylbenzoic acid
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CAS Number: 320740-35-0[1]

Molecular Formula: C₈H₈BrNO₂[5]

Molecular Weight: 230.06 g/mol [6]

Structural Information: The molecule consists of a benzoic acid core with four substituents. The

spatial relationship of the amino, bromo, and methyl groups is critical to its reactivity and how it

interacts with other molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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